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Compound of Interest

Compound Name: 2-(4-Fluorophenoxy)phenol

CAS No.: 91378-26-6

Cat. No.: B3166758

Get Quote

2-(4-Fluorophenoxy)phenol Proper Disposal Procedures

Part 1: Chemical Identity & Safety Profile
Chemical Name: 2-(4-Fluorophenoxy)phenol CAS Number: 91378-26-6 (Verify against

container label as isomer variations exist) Molecular Formula: C₁₂H₉FO₂ Molecular Weight:

204.20 g/mol Synonyms: 2-(4-Fluoro-phenoxy)-phenol; 4'-Fluoro-2-hydroxydiphenyl ether[1]

Immediate Hazard Assessment: Before initiating disposal, you must acknowledge the specific

hazards associated with fluorinated diphenyl ethers. Unlike simple organic solvents, this

compound combines phenolic reactivity with halogenated persistence.
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Hazard Class
GHS Classification
(Typical)

Critical Handling
Requirement

Health
Skin Irrit. 2 (H315), Eye Irrit. 2

(H319)

Do not treat as benign.

Phenolic hydroxyl groups can

facilitate rapid skin absorption.

[1]

Environmental
Aquatic Acute/Chronic

(H400/H410)

Zero Tolerance for Drain

Disposal. This compound is

toxic to aquatic life and difficult

to remove in standard water

treatment.[1]

Reactivity
Incompatible with Strong

Oxidizers

Segregate from nitric acid,

perchlorates, and peroxides in

waste streams.[1]

Part 2: Pre-Disposal Handling & Segregation
1. Personal Protective Equipment (PPE) Matrix

Hands: Nitrile gloves (minimum 0.11 mm thickness) are generally sufficient for incidental

contact.[1] For prolonged handling or spill cleanup, use Double-gloving or Viton/Butyl gloves.

[1]

Eyes: Chemical splash goggles.[1]

Body: Lab coat required; chemical-resistant apron recommended if handling liquid stock

>100 mL.[1]

2. Waste Stream Classification You must categorize this chemical as Halogenated Organic

Waste.[1]

Why? The presence of the Fluorine atom requires specific incineration conditions (flue gas

scrubbing) to prevent the formation of hydrofluoric acid (HF) and other toxic byproducts

during combustion.
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Never mix with non-halogenated solvents (e.g., pure ethanol, acetone) if your facility

separates these streams, as this significantly increases disposal costs.

Part 3: Disposal Protocols
Scenario A: Solid Waste (Pure Substance or
Contaminated Debris)
Applicable to: Expired solid stock, contaminated gloves, weighing boats, paper towels.

Containment: Place waste in a clear, puncture-proof polyethylene bag or wide-mouth jar.

Secondary Containment: If using a bag, place the sealed bag inside a rigid container (e.g., a

fiber drum or plastic pail) labeled "Solid Hazardous Waste."

Labeling:

Primary Constituent: "2-(4-Fluorophenoxy)phenol"[1][2][3]

Hazard Checkbox: [x] Toxic [x] Irritant[1]

Tag: "Halogenated Organic Solid"[1]

Scenario B: Liquid Waste (Solutions)
Applicable to: Reaction mixtures, mother liquors, HPLC effluent.

Segregation: Pour into the Halogenated Solvent waste carboy.

Compatibility Check: Ensure the carboy does not contain strong acids or oxidizers.[1]

Concentration Limit: If the concentration of 2-(4-Fluorophenoxy)phenol is >5%, flag the

container for "High BTU / Halogenated" disposal to alert the disposal vendor.[1]

Rinsing: Triple-rinse empty stock bottles with a compatible solvent (e.g., acetone).[1] Collect

the first two rinses as hazardous waste.[1] The third rinse can often be sewered only if

confirmed by local EHS policy; otherwise, collect all rinses.
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Defacing: Completely deface the original manufacturer label on the empty bottle before

discarding it in the glass trash.

Scenario C: Spill Cleanup (Immediate Action)
Isolate: Evacuate the immediate area if the spill is large (>100 mL) or if aerosol formation is

suspected.[1]

PPE Up: Wear double nitrile gloves and goggles.[1]

Absorb: Use an inert absorbent (Vermiculite, Diatomaceous Earth, or Universal Spill Pads).

Prohibited: Do not use sawdust or paper towels for large spills (combustible).[1]

Collect: Scoop absorbed material into a heavy-duty plastic bag.

Decontaminate: Scrub the surface with a soap/water solution.[1] Collect the wash water as

liquid halogenated waste.[1]

Part 4: Visual Decision Tree (Disposal Workflow)
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Waste Generation:
2-(4-Fluorophenoxy)phenol

Physical State?
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Pour into 'Halogenated
Solvent' Carboy

Label: 'Halogenated Organic'
List CAS: 91378-26-6

Ship for High-Temp Incineration
(Do NOT Drain Dispose)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging 2-(4-Fluorophenoxy)phenol waste

streams.

Part 5: Regulatory & Technical Reference
Why Incineration? The presence of the Fluorine-Carbon bond (C-F) creates high thermal

stability.[1] Standard biological waste treatment (sewage) cannot degrade this bond efficiently,

leading to bioaccumulation. High-temperature incineration (>1100°C) is the only validated

method to break the C-F bond, with scrubbers required to capture the resulting HF gas.
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US EPA / RCRA Considerations:

Listing: Not specifically P-listed or U-listed.

Characteristic: It is not ignitable, corrosive, or reactive by default.

Generator Status: Dispose of as "Non-RCRA Regulated Halogenated Waste" unless mixed

with listed solvents (e.g., F-listed solvents like Methylene Chloride).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PHENOL AND PHENOL DERIVATIVES [inchem.org]

2. calpaclab.com [calpaclab.com]

3. 4-(2-methylethyl)phenol | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [2-(4-Fluorophenoxy)phenol proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3166758/docs#2-4-fluorophenoxy-phenol-proper-
disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.inchem.org/documents/jecfa/jecmono/v46je09.htm
https://www.inchem.org/documents/jecfa/jecmono/v46je09.htm
https://www.benchchem.com/product/b3166758/docs?utm_src=pdf-body#2-4-fluorophenoxy-phenol-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/12224021
https://www.inchem.org/documents/jecfa/jecmono/v46je09.htm
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://www.benchchem.com/product/b3166758?utm_src=pdf-custom-synthesis#bc-rfq
https://www.inchem.org/documents/jecfa/jecmono/v46je09.htm
https://www.calpaclab.com/2-4-fluorophenoxy-phenol-95-purity-c12h9fo2-5-grams/aab-aa01jv0x-5g
https://www.sigmaaldrich.com/BG/en/search/4-(2-methylethyl)phenol?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=4-%282-methylethyl%29phenol&type=product_name
https://www.benchchem.com/product/b3166758/docs#2-4-fluorophenoxy-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b3166758/docs#2-4-fluorophenoxy-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b3166758/docs#2-4-fluorophenoxy-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b3166758/docs#2-4-fluorophenoxy-phenol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3166758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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